N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea

• IUPAC Name: 1-(5-tert-butyl-2-methoxyphenyl)-3-cyclopentylthiourea
• InChI: InChI=1S/C17H26N2OS/c1-17(2,3)12-9-10-15(20-4)14(11-12)19-16(21)18-13-7-5-6-8-13/h9-11,13H,5-8H2,1-4H3,(H2,18,19,21)
• InChI Key: WKXLHALYDSKHKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)NC(=S)NC2CCCC2
• Molecular Formula: C17H26N2OS
• Molecular Weight: 306.5 g/mol

Description

N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea, also known as BMT-2, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BMT-2 is a thiourea derivative that has been synthesized through various methods and has shown promising results in several research studies. In

Mechanism of Action

N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea exerts its anti-tumor effects through various mechanisms, including the inhibition of angiogenesis, the process by which new blood vessels are formed to supply nutrients to cancer cells. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea also inhibits the activity of enzymes that are involved in cancer cell growth and proliferation. Additionally, N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has been shown to induce cell cycle arrest, preventing cancer cells from dividing and growing.
Biochemical and Physiological Effects:
N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has been shown to have minimal toxicity and side effects in animal studies. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has several advantages for use in lab experiments, including its high purity and low toxicity. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea is also stable under various conditions, making it suitable for long-term storage. However, N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea may have limitations in terms of its solubility and bioavailability, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the study of N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea, including further investigation of its anti-tumor effects in vivo, the development of more efficient synthesis methods, and the exploration of its potential applications in the treatment of inflammatory diseases. Additionally, the combination of N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea with other anti-cancer agents may enhance its efficacy and reduce the risk of drug resistance. Further research is needed to fully explore the potential of N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea in scientific research and clinical applications.
Conclusion:
In conclusion, N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea is a promising chemical compound that has shown potential applications in scientific research, particularly in the field of cancer research. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has been synthesized through various methods and has been shown to have anti-tumor effects through various mechanisms. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has minimal toxicity and side effects and may have potential applications in the treatment of inflammatory diseases. Further research is needed to fully explore the potential of N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea in scientific research and clinical applications.

Synthesis Methods

N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has been synthesized through various methods, including the reaction of 5-tert-butyl-2-methoxyphenyl isothiocyanate with cyclopentylamine in the presence of a base. Another method involves the reaction of 5-tert-butyl-2-methoxyphenyl isocyanate with cyclopentylthiourea. These methods have been optimized to produce high yields of N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea with high purity.

Scientific Research Applications

N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has been studied for its potential applications in scientific research, particularly in the field of cancer research. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has been shown to have anti-tumor effects in several types of cancer cells, including breast cancer cells, lung cancer cells, and prostate cancer cells. N-(5-tert-butyl-2-methoxyphenyl)-N'-cyclopentylthiourea has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.